Cas no 875454-50-5 (Benzenemethanol, 3-(3-pyridinyloxy)-)

• Product Name: Benzenemethanol, 3-(3-pyridinyloxy)-
• CAS No: 875454-50-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1906383
• PubChem ID: 69248600
• Update Time: 2025-04-21

Benzenemethanol, 3-(3-pyridinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(3-pyridinyloxy)-
• DA-01785
• [3-(pyridin-3-yloxy)phenyl]methanol
• WYKJOBJRNPOASC-UHFFFAOYSA-N
• SCHEMBL4938372
• 875454-50-5

• Inchi： 1S/C12H11NO2/c14-9-10-3-1-4-11(7-10)15-12-5-2-6-13-8-12/h1-8,14H,9H2
• InChI Key： WYKJOBJRNPOASC-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų